Cas no 52095-40-6 (Ethanone,1-(2-ethenylphenyl)-)

• Product Name: Ethanone,1-(2-ethenylphenyl)-
• CAS No: 52095-40-6
• MF: C₁₀H₁₀O
• MW: 146.185802936554
• CID: 376586
• PubChem ID: 220536
• Update Time: 2025-07-22

Ethanone,1-(2-ethenylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(2-ethenylphenyl)-
• 1-(2-Vinylphenyl)ethanone
• Ethanone, 1-(2-ethenylphenyl)- (9CI)
• 1-(2-ethenylphenyl)ethanone
• 52095-40-6
• NSC3438
• 2'-Vinylacetophenone
• o-acetylstyrene
• CS-0343360
• SCHEMBL24220
• o-vinyl acetophenone
• NSC-3438
• 1-(2-Ethenylphenyl)ethan-1-one
• DTXSID20966452
• G63355

• Inchi： 1S/C10H10O/c1-3-9-6-4-5-7-10(9)8(2)11/h3-7H,1H2,2H3
• InChI Key： NZDBSGOLYGQFCN-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC=CC=1C=C

Computed Properties

• Exact Mass: 146.0732
• Monoisotopic Mass: 146.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.995
• Boiling Point: 241°Cat760mmHg
• Flash Point: 95.4°C
• Refractive Index: 1.555
• PSA: 17.07
• LogP: 2.53220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethanone,1-(2-ethenylphenyl)-

Introduction to Ethanone, 1-(2-ethenylphenyl)- (CAS No: 52095-40-6)

Ethanone, 1-(2-ethenylphenyl)-, also known by its CAS number 52095-40-6, is a significant compound in the field of organic chemistry and pharmaceutical research. This molecule, featuring a phenyl group attached to an acetylacetone backbone, has garnered attention due to its versatile applications and potential in various chemical syntheses. The unique structural configuration of Ethanone, 1-(2-ethenylphenyl)- makes it a valuable intermediate in the development of complex organic molecules, particularly in the pharmaceutical industry.

The compound's molecular structure consists of an acetylacetone moiety linked to a vinylphenyl group. This arrangement imparts distinct reactivity patterns, making it a useful building block for synthesizing more intricate chemical entities. In recent years, the study of such heterocyclic compounds has seen considerable growth, with researchers exploring their roles in drug discovery and material science. The presence of both aromatic and alkenic functional groups in Ethanone, 1-(2-ethenylphenyl)- allows for a wide range of chemical transformations, including condensation reactions, polymerization processes, and metal-catalyzed coupling reactions.

One of the most compelling aspects of Ethanone, 1-(2-ethenylphenyl)- is its potential as a precursor in the synthesis of biologically active molecules. The phenyl ring and the acetylacetone core are both known to be pharmacophoric units, meaning they can contribute to the biological activity of a compound. Recent studies have demonstrated that derivatives of this molecule exhibit properties that are attractive for medicinal chemistry applications. For instance, modifications to the vinyl group or the phenyl ring have been shown to alter the pharmacokinetic profiles of related compounds, making them more suitable for therapeutic use.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of molecules containing acetylacetone derivatives. These compounds have been found to possess anti-inflammatory, antimicrobial, and even anticancer properties. The structural flexibility of Ethanone, 1-(2-ethenylphenyl)- allows chemists to modify various positions on the molecule, enabling the creation of libraries of compounds with tailored biological activities. High-throughput screening methods have been employed to identify promising candidates from these libraries, which can then be further optimized through iterative synthesis and testing.

In addition to its pharmaceutical applications, Ethanone, 1-(2-ethenylphenyl)- has found utility in materials science. The compound's ability to undergo polymerization reactions makes it a candidate for developing novel polymers with specific properties. For example, polymers derived from this molecule could exhibit enhanced thermal stability or mechanical strength, making them suitable for use in high-performance materials. Researchers are also investigating its potential as a monomer in the synthesis of conductive polymers, which could have applications in electronics and energy storage devices.

The synthesis of Ethanone, 1-(2-ethenylphenyl)- typically involves multi-step organic reactions that require careful control over reaction conditions. Common synthetic routes include Friedel-Crafts alkylation followed by condensation reactions or palladium-catalyzed cross-coupling reactions. Advances in catalytic methods have made it possible to produce this compound with higher yields and purities, facilitating its use in more complex synthetic schemes. The development of greener synthetic protocols has also been a focus area, with researchers seeking to minimize waste and reduce energy consumption during production.

The chemical reactivity of Ethanone, 1-(2-ethenylphenyl)- is further enhanced by its ability to participate in various types of functional group transformations. For example, the vinyl group can undergo hydrogenation to form an ethyl group, while the carbonyl group can be reduced to an alcohol or alkoxide. These transformations provide chemists with additional tools for modifying the structure of the molecule and tailoring its properties for specific applications. The phenolic hydroxyl group (if present) can also undergo esterification or etherification reactions, expanding the range of possible derivatives.

In conclusion, Ethanone, 1-(2-ethenylphenyl)- (CAS No: 52095-40-6) is a versatile compound with significant potential in both pharmaceuticals and materials science. Its unique structural features enable a wide range of chemical modifications and applications. As research continues to uncover new uses for this molecule and its derivatives, it is likely that its importance will only grow in the coming years. The continued exploration of its synthetic pathways and biological activities will undoubtedly lead to innovative developments across multiple scientific disciplines.